Cas no 56683-55-7 (4'-Carboxybenzo-15-crown-5)
4'-Carboxybenzo-15-crown-5 structure
Product Name:4'-Carboxybenzo-15-crown-5
CAS No:56683-55-7
MF:C15H20O7
MW:312.3151
MDL:MFCD00143276
CID:945785
PubChem ID:87557850
Update Time:2024-12-09
4'-Carboxybenzo-15-crown-5 Chemical and Physical Properties
Names and Identifiers
-
- 4-carboxybenzo-15-crown-5
- 4'-Carboxybenzo-15-crown 5-Ether
- 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene-17-carboxylic acid
- 4'-CARBOXYBENZO-15-CROWN-5
- (BENZO-15-CROWN 5-ETHER)-4'-CARBOXYLIC ACID
- 2,3-(4-Carboxybenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene
- (Benzo-15-crown-5)-4'carboxylic acid
- 2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-carboxylic acid
- FBNLTQGIRRAGRY-UHFFFAOYSA-N
- STL089795
- 2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine-15-carboxylic acid
- C1713
- YSZC422
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylicacid
- CS-0170055
- MFCD00143276
- AB01320484-02
- 4'-Carboxybenzo-15-crown-5, >=98.0%
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylic acid
- AKOS001586943
- NCGC00325799-01
- (Benzo-15-crown-5)-4'-carboxylic acid
- SCHEMBL10031399
- 6,7,9,10,12,13,15,16-Octahydro-5,8,11,14,17-pentaoxa-benzocyclopentadecene-2-carboxylic acid
- SR-01000390273
- SR-01000390273-1
- T71070
- AE-641/01666044
- EU-0066924
- (BENZO-15-CROWN 5-ETHER)-4-CARBOXYLIC ACID
- 56683-55-7
- 4'-Carboxybenzo-15-crown-5
-
- MDL: MFCD00143276
- Inchi: 1S/C15H20O7/c16-15(17)12-1-2-13-14(11-12)22-10-8-20-6-4-18-3-5-19-7-9-21-13/h1-2,11H,3-10H2,(H,16,17)
- InChI Key: FBNLTQGIRRAGRY-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(=O)O[H])=C([H])C1=2
Computed Properties
- Exact Mass: 312.12100
- Monoisotopic Mass: 312.12090297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
- Topological Polar Surface Area: 83.4
Experimental Properties
- Color/Form: powder
- Density: 1.184
- Melting Point: 187.0 to 191.0 deg-C
- Boiling Point: 412.24°C (rough estimate)
- Flash Point: 183.2±22.2 °C
- Refractive Index: 1.6380 (estimate)
- PSA: 83.45000
- LogP: 1.20580
- Solubility: Soluble in water
4'-Carboxybenzo-15-crown-5 Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H303-H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- Safety Term:S24/25
- Risk Phrases:R36/37/38
- Storage Condition:Store at 4°C,-4At ℃Store…Better
4'-Carboxybenzo-15-crown-5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A748458-100mg |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylic acid |
56683-55-7 | 97% | 100mg |
$125.0 | 2025-02-19 | |
| TRC | C177645-25mg |
4'-Carboxybenzo-15-crown-5 |
56683-55-7 | 25mg |
$ 121.00 | 2023-04-18 | ||
| TRC | C177645-50mg |
4'-Carboxybenzo-15-crown-5 |
56683-55-7 | 50mg |
$ 178.00 | 2023-04-18 | ||
| TRC | C177645-100mg |
4'-Carboxybenzo-15-crown-5 |
56683-55-7 | 100mg |
$ 316.00 | 2023-04-18 | ||
| TRC | C177645-250mg |
4'-Carboxybenzo-15-crown-5 |
56683-55-7 | 250mg |
$ 586.00 | 2023-04-18 | ||
| TRC | C177645-500mg |
4'-Carboxybenzo-15-crown-5 |
56683-55-7 | 500mg |
$ 999.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C856393-1g |
4'-Carboxybenzo-15-crown 5-Ether |
56683-55-7 | 98.00%-gC&T | 1g |
2,684.70 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SL296-100mg |
4'-Carboxybenzo-15-crown-5 |
56683-55-7 | 98.0%(GC&T) | 100mg |
¥796.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1713-1G |
4'-Carboxybenzo-15-crown 5-Ether |
56683-55-7 | >98.0%(GC)(T) | 1g |
¥3700.00 | 2024-04-16 | |
| abcr | AB249799-1 g |
4'-Carboxybenzo-15-crown 5-ether, 97%; . |
56683-55-7 | 97% | 1 g |
€710.60 | 2023-07-20 |
4'-Carboxybenzo-15-crown-5 Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
56683-55-7 (4'-Carboxybenzo-15-crown-5) Related Products
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- 1570-05-4(3,4-Bis(phenylmethoxy)-benzoic Acid)
- 58452-00-9(3-Benzyloxy-4-methoxybenzoic acid)
- 60835-75-8(4'-Carboxybenzo-18-crown-6)
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- 179688-14-3(Methyl 3,4-bis(2-methoxyethoxy)benzoate)
- 93-07-2(Veratric acid)
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